Cas no 1846605-49-9 (3-Pyrrolidinol, 4-(4,4-dimethyl-1-piperidinyl)-, (3R,4R)-)

• Product Name: 3-Pyrrolidinol, 4-(4,4-dimethyl-1-piperidinyl)-, (3R,4R)-
• CAS No: 1846605-49-9
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5275352
• Update Time: 2025-06-22

3-Pyrrolidinol, 4-(4,4-dimethyl-1-piperidinyl)-, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 4-(4,4-dimethyl-1-piperidinyl)-, (3R,4R)-

• Inchi： 1S/C11H22N2O/c1-11(2)3-5-13(6-4-11)9-7-12-8-10(9)14/h9-10,12,14H,3-8H2,1-2H3/t9-,10-/m1/s1
• InChI Key： AWZHGZSXOXFQBO-NXEZZACHSA-N
• SMILES： N1C[C@@H](N2CCC(C)(C)CC2)[C@H](O)C1

Additional information on 3-Pyrrolidinol, 4-(4,4-dimethyl-1-piperidinyl)-, (3R,4R)-

3-Pyrrolidinol, 4-(4,4-dimethyl-1-piperidinyl)-, (3R,4R)-: A Comprehensive Overview

The compound 3-Pyrrolidinol, 4-(4,4-dimethyl-1-piperidinyl)-, (3R,4R)- (CAS No. 1846605-49-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidinols, which are known for their versatile applications in drug design and synthesis. The structure of this compound is characterized by a pyrrolidinol ring system with a substituted piperidine moiety at the 4-position. The stereochemistry of the molecule is defined by its (3R,4R) configuration, which plays a critical role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of pyrrolidinol derivatives in medicinal chemistry. These compounds are often used as building blocks for the development of bioactive molecules targeting various therapeutic areas. The presence of the piperidine ring in 3-Pyrrolidinol, 4-(4,4-dimethyl-1-piperidinyl)- adds to its structural complexity and functional versatility. Piperidine derivatives are well-known for their ability to modulate receptor interactions and enzyme activities due to their rigid structure and hydrogen bonding capabilities.

The synthesis of 3-Pyrrololidinol derivatives has been an area of active research. Modern synthetic methodologies emphasize the use of catalytic asymmetric synthesis to achieve high enantiomeric excess in the production of chiral centers like those present in this compound. Recent advancements in organocatalysis have enabled more efficient and environmentally friendly routes to these complex molecules. For instance, the use of proline-based catalysts has been reported in the asymmetric synthesis of pyrrolidinols, offering a sustainable approach to obtaining enantiopure compounds.

In terms of biological activity, 3-Pyrrololidinol derivatives have shown promise in various assays. For example, they have been evaluated for their potential as kinase inhibitors or modulators of G-protein coupled receptors (GPCRs). The stereochemistry at the (3R,4R) positions is crucial for determining the molecule's binding affinity and selectivity towards specific targets. Recent studies have utilized computational modeling techniques such as molecular docking and dynamics simulations to predict the binding modes of these compounds with target proteins.

The application of pyrrololidinol-based compounds extends beyond pharmacology into materials science and catalysis. For instance, they can serve as ligands in transition metal-catalyzed reactions or as components in self-assembling systems. Their ability to form hydrogen bonds makes them valuable in supramolecular chemistry applications such as host-guest interactions or molecular recognition processes.

From an industrial perspective, the demand for high-quality pyrrololidinol derivatives is growing due to their increasing use in specialty chemicals and pharmaceutical intermediates. The development of scalable synthetic routes that ensure high purity and yield remains a key focus for manufacturers. Additionally, regulatory considerations such as environmental impact assessments and safety profiles are becoming integral to the commercialization of these compounds.

In conclusion, 3-Pyrrololidinol derivatives, particularly those with complex stereochemistry like CAS No. 1846605-49-9, represent a class of molecules with immense potential across multiple disciplines. Ongoing research continues to uncover new applications and optimize synthetic strategies for these compounds. As our understanding of their properties deepens, they are likely to play an even more significant role in advancing both scientific research and industrial innovation.